Cas no 2379518-97-3 (tert-butyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate)

• Product Name: tert-butyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
• CAS No: 2379518-97-3
• MF: C₁₈H₂₆BN₃O₄
• MW: 359.227744579315
• CID: 5982807
• PubChem ID: 162488667
• Update Time: 2025-06-14

tert-butyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate
• tert-butyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
• Z5463481616
• 2379518-97-3
• EN300-39874878

• Inchi： 1S/C18H26BN3O4/c1-16(2,3)24-15(23)22-13-9-8-11(10-12(13)14(20)21-22)19-25-17(4,5)18(6,7)26-19/h8-10H,1-7H3,(H2,20,21)
• InChI Key： ZBHWKZGDNBJDDG-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(C(N)=NN3C(=O)OC(C)(C)C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 359.2016365g/mol
• Monoisotopic Mass: 359.2016365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6Ų

Additional information on tert-butyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate

Comprehensive Overview of tert-butyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate (CAS No. 2379518-97-3)

In the rapidly evolving field of pharmaceutical and agrochemical research, tert-butyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate (CAS No. 2379518-97-3) has emerged as a compound of significant interest. This boron-containing indazole derivative is widely recognized for its versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic synthesis. Researchers and industry professionals are increasingly exploring its applications in drug discovery, material science, and specialty chemicals.

The molecular structure of this compound features a 1H-indazole core with a tert-butyl carbamate protecting group at the 1-position and a pinacol boronate ester at the 5-position. This unique combination of functional groups makes it an excellent building block for constructing complex heterocyclic systems. The presence of the 3-amino moiety further enhances its reactivity, enabling diverse derivatization pathways. Such characteristics align with the growing demand for high-value intermediates in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

Recent trends in AI-assisted drug design and combinatorial chemistry have amplified the importance of compounds like tert-butyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate. Computational models frequently highlight boronic acid derivatives as privileged scaffolds due to their balanced physicochemical properties and synthetic accessibility. This compound's CAS No. 2379518-97-3 has seen increased indexing in patent literature, particularly in applications related to cancer therapeutics and inflammatory disease modulation.

From a synthetic chemistry perspective, the pinacol boronate group serves as a stable handle for palladium-catalyzed transformations while maintaining compatibility with numerous orthogonal protecting group strategies. The tert-butyloxycarbonyl (Boc) protection on the indazole nitrogen offers advantages in stepwise synthesis, as demonstrated in recent publications about fragment-based drug discovery. These features address common challenges in multi-step organic synthesis, making this compound a strategic choice for lead optimization campaigns.

Quality control parameters for CAS 2379518-97-3 typically emphasize HPLC purity (>95%), proper characterization by 1H/13C NMR and mass spectrometry, and strict moisture control during storage. These specifications cater to the pharmaceutical industry's stringent requirements, where process chemistry and GMP compliance are paramount. Suppliers often provide technical data sheets highlighting the compound's stability under inert atmospheres and recommended storage at -20°C for long-term preservation.

The commercial availability of tert-butyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate through specialty chemical distributors has expanded significantly since 2020, reflecting its adoption in high-throughput screening libraries. Market analyses suggest growing interest from Asia-Pacific research hubs, particularly for protein-protein interaction inhibitors development. This geographical trend mirrors broader shifts in contract research organization (CRO) activities and decentralized drug discovery initiatives.

Environmental and safety assessments of this compound classify it as standard laboratory chemicals requiring basic precautions. Unlike some boronic acid derivatives with stability concerns, the pinacol ester form in CAS 2379518-97-3 demonstrates improved handling characteristics. Material safety data sheets recommend standard organic chemistry lab practices, avoiding unnecessary exposure and using engineering controls during large-scale operations.

Future research directions likely to involve this compound include PROTAC technology (Proteolysis Targeting Chimeras) and covalent inhibitor design, where its balanced lipophilicity and synthetic flexibility offer distinct advantages. The 3-aminoindazole pharmacophore continues gaining attention in structure-activity relationship (SAR) studies, particularly for targets requiring precise hydrogen bonding networks. These applications position tert-butyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate as a compound with sustained relevance in cutting-edge research.

For researchers sourcing this material, key considerations include batch-to-batch consistency, supplier reliability, and available analytical documentation. The compound's pricing reflects its status as a specialty intermediate, with costs varying based on scale and purity requirements. Recent patents suggest expanding utility in bioconjugation chemistry and radiopharmaceutical precursors, indicating potential growth areas beyond traditional small molecule applications.